N-(4-chloro-2-methylphenyl)-2-biphenylcarboxamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-phenylbenzamide
• InChI: InChI=1S/C20H16ClNO/c1-14-13-16(21)11-12-19(14)22-20(23)18-10-6-5-9-17(18)15-7-3-2-4-8-15/h2-13H,1H3,(H,22,23)
• InChI Key: BWZGEFQDPYTRTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)C2=CC=CC=C2C3=CC=CC=C3
• Molecular Formula: C20H16ClNO
• Molecular Weight: 321.8 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-biphenylcarboxamide is a compound studied in various contexts, including its potential in medicinal chemistry and material science. Its properties and reactions are of interest due to the potential applications in various fields.

Synthesis Analysis

• The synthesis of N-(4-chloro-2-methylphenyl)-2-biphenylcarboxamide and related compounds typically involves complex organic synthesis methods. For instance, compounds like N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5 -yl]carboxamide, a similar compound, are synthesized using solution-phase combinatorial methodology, indicating complex synthesis routes for such chemicals (Palanki et al., 2000).

Molecular Structure Analysis

• The molecular structure of such compounds is generally characterized using spectroscopic methods like NMR and X-ray crystallography. For instance, N-(naphthalen-1-ylcarbamothioyl)cyclohexanecarboxamide, a compound with a somewhat similar structure, was characterized using single crystal X-ray diffraction, illustrating the complexity of the molecular structure in these types of compounds (Özer et al., 2009).

Chemical Reactions and Properties

• The chemical reactions involving N-(4-chloro-2-methylphenyl)-2-biphenylcarboxamide can be diverse, depending on the functional groups present in the molecule. Similar compounds have shown reactivity typical of carboxamides and can participate in various organic synthesis reactions.

Physical Properties Analysis

• The physical properties such as solubility, melting point, and crystallinity of these compounds are influenced by their molecular structure. For example, N-methylated polyamides, closely related to the compound , show varying degrees of solubility and melting temperatures based on their molecular structure (Imai et al., 2001).

Chemical Properties Analysis

• The chemical properties, like reactivity and stability, are determined by the functional groups present in the molecule. For example, a study on a related compound, 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide, shows distinct inhibitory capacity against cancer cell lines, indicating the biological reactivity of such compounds (Ji et al., 2018).